Cas no 874774-49-9 (6-(Trifluoromethoxy)chroman-4-one)

• Product Name: 6-(Trifluoromethoxy)chroman-4-one
• CAS No: 874774-49-9
• MF: C₁₀H₇F₃O₃
• MW: 232.155993700027
• MDL: MFCD03407453
• CID: 4772802
• PubChem ID: 59564274
• Update Time: 2025-05-28

6-(Trifluoromethoxy)chroman-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethoxy)chroman-4-one
• 6-(trifluoromethoxy)-2,3-dihydrochromen-4-one
• 2,3-Dihydro-6-(trifluoromethoxy)-4H-1-benzopyran-4-one (ACI)
• CS-0101686
• GYSZDWIFBBPUFR-UHFFFAOYSA-N
• Y13646
• SCHEMBL12316591
• CS-16635
• 6-(trifluoromethoxy)-2,3-dihydro-1-benzopyran-4-one
• 874774-49-9
• MFCD03407453
• AKOS023111275

• MDL： MFCD03407453
• Inchi： 1S/C10H7F3O3/c11-10(12,13)16-6-1-2-9-7(5-6)8(14)3-4-15-9/h1-2,5H,3-4H2
• InChI Key： GYSZDWIFBBPUFR-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2=C(C=1)C(CCO2)=O)(F)F

Computed Properties

• Exact Mass: 232.03472857g/mol
• Monoisotopic Mass: 232.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.5

Additional information on 6-(Trifluoromethoxy)chroman-4-one

Exploring the Properties and Applications of 6-(Trifluoromethoxy)chroman-4-one (CAS No. 874774-49-9)

In the realm of organic chemistry and pharmaceutical research, 6-(Trifluoromethoxy)chroman-4-one (CAS No. 874774-49-9) has emerged as a compound of significant interest. This molecule, characterized by its unique trifluoromethoxy group attached to a chroman-4-one scaffold, offers a blend of chemical stability and reactivity that makes it valuable for various applications. Researchers and industry professionals are increasingly focusing on this compound due to its potential in drug discovery, agrochemical development, and material science.

The structural motif of chroman-4-one is well-known for its presence in numerous biologically active molecules. The addition of a trifluoromethoxy group at the 6-position enhances the compound's lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry. These properties align with current trends in drug design, where improving bioavailability and reducing off-target effects are paramount. As such, 6-(Trifluoromethoxy)chroman-4-one is often explored as a building block for novel therapeutics targeting inflammation, central nervous system disorders, and infectious diseases.

From a synthetic chemistry perspective, the compound's CAS No. 874774-49-9 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories and manufacturers emphasize the importance of precise synthesis and quality control to ensure reproducibility in downstream applications. Recent advancements in fluorination techniques have further streamlined the production of 6-(Trifluoromethoxy)chroman-4-one, making it more accessible for large-scale studies.

Beyond pharmaceuticals, this compound has garnered attention in agrochemical research. The trifluoromethoxy moiety is known to impart resistance to enzymatic degradation, a feature beneficial for developing next-generation pesticides and herbicides. With growing global concerns about sustainable agriculture and food security, researchers are investigating how derivatives of 6-(Trifluoromethoxy)chroman-4-one can contribute to eco-friendly crop protection solutions.

In material science, the compound's unique electronic properties are being harnessed for advanced applications. Its ability to influence electron density and steric hindrance makes it a candidate for designing organic semiconductors and liquid crystals. These innovations are particularly relevant in the context of flexible electronics and energy-efficient displays, topics that dominate discussions in tech and sustainability circles.

Environmental and safety considerations are also integral to the discourse around 6-(Trifluoromethoxy)chroman-4-one. While the compound itself is not classified as hazardous, responsible handling and disposal practices are emphasized in industrial settings. This aligns with broader societal shifts toward greener chemistry and reduced environmental footprints, themes frequently searched by professionals and students alike.

For those delving into the computational aspects of chemistry, 6-(Trifluoromethoxy)chroman-4-one presents an interesting case study. Molecular modeling and docking studies often utilize this compound to predict interactions with biological targets, reflecting the increasing integration of AI and machine learning in drug discovery. Such interdisciplinary approaches resonate with modern researchers who seek to bridge theory and experimentation.

In summary, 6-(Trifluoromethoxy)chroman-4-one (CAS No. 874774-49-9) stands at the intersection of multiple scientific frontiers. Its versatility and relevance to pressing global challenges—from healthcare to sustainable technologies—ensure its continued prominence in research and development. As investigations into its properties and applications expand, this compound is poised to play a pivotal role in shaping future innovations.